Cas no 2413868-16-1 (1H-pyrazolo4,3-bpyridin-7-amine, trifluoroacetic acid)

• Product Name: 1H-pyrazolo4,3-bpyridin-7-amine, trifluoroacetic acid
• CAS No: 2413868-16-1
• MF: C₈H₇F₃N₄O₂
• MW: 248.161991357803
• MDL: MFCD32662881
• CID: 5416229
• PubChem ID: 146049795
• Update Time: 2025-05-26

1H-pyrazolo4,3-bpyridin-7-amine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridin-7-amine, 2,2,2-trifluoroacetate (1:1)
• 1H-pyrazolo4,3-bpyridin-7-amine, trifluoroacetic acid

• MDL： MFCD32662881
• Inchi： 1S/C6H6N4.C2HF3O2/c7-4-1-2-8-5-3-9-10-6(4)5;3-2(4,5)1(6)7/h1-3H,(H2,7,8)(H,9,10);(H,6,7)
• InChI Key： TVUQCXIAASUPPN-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.NC1C=CN=C2C=NNC=12

Additional information on 1H-pyrazolo4,3-bpyridin-7-amine, trifluoroacetic acid

Introduction to 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid (CAS No. 2413868-16-1)

The compound 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid, with the CAS number 2413868-16-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a fused pyrazole and pyridine ring system, has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of a trifluoroacetic acid moiety further enhances its pharmacological relevance by introducing lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The pyrazolo[4,3-b]pyridine core is particularly noteworthy, as it has been extensively explored for its role in modulating various biological pathways. Studies have demonstrated that this scaffold can interact with multiple targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The amine group at the 7-position of the pyrazole ring provides a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

One of the most compelling aspects of 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid is its potential as an intermediate in the synthesis of more complex bioactive molecules. The trifluoroacetic acid component not only serves as a protecting group but also contributes to the overall solubility and bioavailability of the compound. This makes it particularly useful in high-throughput screening (HTS) campaigns and in the development of novel small-molecule drugs. Researchers have leveraged this compound to explore its efficacy in preclinical models, where it has shown promise in inhibiting key enzymes such as kinases and phosphodiesterases.

The trifluoromethyl group attached to the pyridine ring is another critical feature that enhances the compound's pharmacological properties. This group is known to improve binding affinity and metabolic stability, which are crucial factors in drug development. Recent studies have highlighted the role of trifluoromethylated compounds in achieving prolonged half-lives and reduced susceptibility to degradation by metabolic enzymes. As a result, 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid has become a focal point for medicinal chemists seeking to develop next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid involves multi-step reactions that showcase modern methodologies in organic synthesis. The introduction of the pyrazole ring is typically achieved through condensation reactions between hydrazines and α-haloketones or β-ketoesters. Subsequent functionalization at the 7-position with an amine group can be accomplished using reductive amination or nucleophilic substitution reactions. The final step involves coupling with trifluoroacetic acid to yield the desired product.

The biological activity of 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid has been thoroughly investigated in various cellular and animal models. Preliminary findings suggest that this compound exhibits potent inhibitory effects on several targets relevant to human diseases. For instance, it has demonstrated activity against Janus kinases (JAKs), which are implicated in inflammatory disorders such as rheumatoid arthritis and psoriasis. Additionally, studies have shown that derivatives of this scaffold can modulate signaling pathways associated with cancer progression.

The incorporation of computational chemistry techniques has further accelerated the discovery process for 1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid and its derivatives. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds before experimental validation. These computational approaches have not only saved time but also provided insights into the structural features that contribute to biological activity. As a result, researchers can now design more targeted experiments with higher confidence.

In conclusion,1H-pyrazolo[4,3-b]pyridin-7-amine, trifluoroacetic acid (CAS No. 2413868-16-1) stands as a testament to the power of heterocyclic chemistry in drug discovery. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disease areas.